Cas no 578-76-7 (7-Methylguanine)

• Product Name: 7-Methylguanine
• CAS No: 578-76-7
• MF: C₆H₇N₅O
• MW: 165.152679681778
• MDL: MFCD00038003
• CID: 367661
• PubChem ID: 57652069
• Update Time: 2025-04-19

7-Methylguanine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-7-methyl-1H-purin-6(7H)-one
• 7-Methylguanine
• 2-Amino-6-Hydroxy-7-Methylpurine
• 2-amino-7-methyl-3H-purin-6-one
• 6H-Purin-6-one,2-amino-1,7-dihydro-7-methyl-
• 7-Methylguanine NEW
• 2-Amino-1,7-dihydro-7-methyl-6H-purin-6-one
• 2-Amino-7-methyl-1,7-dihydro-6H-purin-6-one
• 2-amino-7-methyl-1,7-dihydro-purin-6-one
• 2-Amino-7-methylhypoxanthine
• 7-N-methylguanine
• Epiguanine
• GUANINE,7-METHYL
• N(sup 7)-Methylguanine
• N7-Methylguanine
• GUANINE, 7-METHYL-
• 661J4K04NB
• 6H-Purin-6-one, 2-amino-1,7-dihydro-7-methyl-
• AK106127
• 6H-Purin-6-one,7-dihydro-7-methyl-
• N-Methylguanine
• 7-methyl-Guanine

• MDL： MFCD00038003
• Inchi： 1S/C6H7N5O/c1-11-2-8-4-3(11)5(12)10-6(7)9-4/h2H,1H3,(H3,7,9,10,12)
• InChI Key： FZWGECJQACGGTI-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N=CN2C

Computed Properties

• Exact Mass: 165.06500
• Monoisotopic Mass: 165.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 85.3

Experimental Properties

• Density: 1.3629 (rough estimate)
• Melting Point: 370°C
• Boiling Point: 503.9°C at 760 mmHg
• Flash Point: 258.6°C
• Refractive Index: 1.8500 (estimate)
• PSA: 89.59000
• LogP: -0.18000

7-Methylguanine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-23
• RTECS：MF8464000
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones